Cas no 1642571-08-1 (Ibrutinib Impurity 21)
Ibrutinib Impurity 21 structure
Product Name:Ibrutinib Impurity 21
CAS No:1642571-08-1
MF:C27H30N6O3
MW:486.565505504608
CID:5036860
Update Time:2023-03-19
Ibrutinib Impurity 21 Chemical and Physical Properties
Names and Identifiers
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- Ibrutinib Impurity 21
- (S)-tert-butyl 3-(4-amino-3-(4-phenoxyphenyl)
- 1-Piperidinecarboxylic acid, 3-[4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]-, 1,1-dimethylethyl ester, (3S)-
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- Inchi: 1S/C27H30N6O3/c1-27(2,3)36-26(34)32-15-7-8-19(16-32)33-25-22(24(28)29-17-30-25)23(31-33)18-11-13-21(14-12-18)35-20-9-5-4-6-10-20/h4-6,9-14,17,19H,7-8,15-16H2,1-3H3,(H2,28,29,30)/t19-/m0/s1
- InChI Key: NTSAEGNFPKKRLX-IBGZPJMESA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCC[C@H](N2C3C(C(C4=CC=C(OC5=CC=CC=C5)C=C4)=N2)=C(N)N=CN=3)C1
Ibrutinib Impurity 21 Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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